Cas no 2228262-42-6 (2-3-bromo-5-(trifluoromethyl)phenyloxirane)

• Product Name: 2-3-bromo-5-(trifluoromethyl)phenyloxirane
• CAS No: 2228262-42-6
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• CID: 5962088
• PubChem ID: 19702349
• Update Time: 2025-05-20

2-3-bromo-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-[3-Bromo-5-(trifluoromethyl)phenyl]oxirane
• Oxirane, 2-[3-bromo-5-(trifluoromethyl)phenyl]-
• 2-3-bromo-5-(trifluoromethyl)phenyloxirane
• SCHEMBL7786047
• EN300-1972830
• WFVMALYTIUKPGP-UHFFFAOYSA-N
• 2228262-42-6
• A1-34735
• 2-(3-Bromo-5-(trifluoromethyl)phenyl)oxirane

• Inchi： 1S/C9H6BrF3O/c10-7-2-5(8-4-14-8)1-6(3-7)9(11,12)13/h1-3,8H,4H2
• InChI Key： WFVMALYTIUKPGP-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC(C(F)(F)F)=CC(Br)=C1

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.688±0.06 g/cm3(Predicted)
• Boiling Point: 224.3±40.0 °C(Predicted)

Additional information on 2-3-bromo-5-(trifluoromethyl)phenyloxirane

Recent Advances in the Study of 2-3-bromo-5-(trifluoromethyl)phenyloxirane (CAS: 2228262-42-6)

The compound 2-3-bromo-5-(trifluoromethyl)phenyloxirane (CAS: 2228262-42-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by the presence of a bromo and trifluoromethyl substituent on the phenyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways.

One of the key areas of investigation involves the compound's reactivity as an electrophilic epoxide, which enables it to form covalent bonds with nucleophilic residues in target proteins. This property has been leveraged in the design of irreversible inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-3-bromo-5-(trifluoromethyl)phenyloxirane exhibit potent inhibitory activity against Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies.

In addition to its applications in drug discovery, recent research has highlighted the compound's utility in chemical biology as a tool for protein labeling and target identification. A novel approach described in Nature Chemical Biology (2024) utilized 2-3-bromo-5-(trifluoromethyl)phenyloxirane as a probe to map the interactome of reactive cysteines in live cells. This technique, termed "epoxide-assisted chemoproteomics," provides valuable insights into the functional roles of cysteine residues in disease-related proteins and facilitates the discovery of new drug targets.

The synthetic accessibility of 2-3-bromo-5-(trifluoromethyl)phenyloxirane has also been a focus of recent investigations. A 2024 report in Organic Letters detailed an optimized, scalable synthesis route that employs catalytic asymmetric epoxidation to produce the compound in high enantiomeric purity. This advancement is particularly significant for the large-scale production of enantiopure derivatives, which are often required for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-3-bromo-5-(trifluoromethyl)phenyloxirane. Issues such as off-target reactivity and metabolic stability are currently being addressed through structure-activity relationship (SAR) studies and prodrug strategies. Ongoing research aims to balance the compound's inherent reactivity with the need for selectivity and pharmacokinetic optimization, as highlighted in a recent review in Chemical Reviews (2024).

In conclusion, 2-3-bromo-5-(trifluoromethyl)phenyloxirane (CAS: 2228262-42-6) represents a valuable scaffold in both drug discovery and chemical biology. Its unique chemical properties continue to inspire innovative applications, from targeted covalent inhibitors to chemoproteomic probes. As synthetic methodologies and biological understanding advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.